Taxiphyllin
Taxiphyllin
(2R)-Taxiphyllin is a natural product found in Sorghum arundinaceum and Sorghum bicolor with data available.
Brand Name:
Vulcanchem
CAS No.:
21401-21-8
VCID:
VC20868067
InChI:
InChI=1S/C14H17NO7/c15-5-9(7-1-3-8(17)4-2-7)21-14-13(20)12(19)11(18)10(6-16)22-14/h1-4,9-14,16-20H,6H2
SMILES:
C1=CC(=CC=C1C(C#N)OC2C(C(C(C(O2)CO)O)O)O)O
Molecular Formula:
C14H17NO7
Molecular Weight:
311.29 g/mol
Taxiphyllin
CAS No.: 21401-21-8
Cat. No.: VC20868067
Molecular Formula: C14H17NO7
Molecular Weight: 311.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (2R)-Taxiphyllin is a natural product found in Sorghum arundinaceum and Sorghum bicolor with data available. |
|---|---|
| CAS No. | 21401-21-8 |
| Molecular Formula | C14H17NO7 |
| Molecular Weight | 311.29 g/mol |
| IUPAC Name | 2-(4-hydroxyphenyl)-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyacetonitrile |
| Standard InChI | InChI=1S/C14H17NO7/c15-5-9(7-1-3-8(17)4-2-7)21-14-13(20)12(19)11(18)10(6-16)22-14/h1-4,9-14,16-20H,6H2 |
| Standard InChI Key | NVLTYOJHPBMILU-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC(=CC=C1[C@H](C#N)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O |
| SMILES | C1=CC(=CC=C1C(C#N)OC2C(C(C(C(O2)CO)O)O)O)O |
| Canonical SMILES | C1=CC(=CC=C1C(C#N)OC2C(C(C(C(O2)CO)O)O)O)O |
| Appearance | Powder |
| Melting Point | 176 °C |
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